![molecular formula C16H20O3 B1465134 cis-3-[2-(2-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid CAS No. 735275-05-5](/img/structure/B1465134.png)
cis-3-[2-(2-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
Overview
Description
The compound “cis-3-[2-(2-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid” is a chemical compound with a molecular weight of 260.33 . It has a similar structure to other compounds like CIS-2-(3-METHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID and CIS-3-(4-METHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code:1S/C16H20O3/c1-11-4-2-6-13(8-11)15(17)10-12-5-3-7-14(9-12)16(18)19/h2,4,6,8,12,14H,3,5,7,9-10H2,1H3,(H,18,19)/t12-,14+/m1/s1 . This indicates that it has a cyclohexane ring with a carboxylic acid group and a 2-Methylphenyl group attached. Physical And Chemical Properties Analysis
The compound has a molecular weight of 260.33 . It’s recommended to be stored at a temperature of 28 C for optimal stability .Scientific Research Applications
Chemical Structure and Mass Spectra Analysis
Studies have detailed the preparation of cyclohexane derivatives, including the synthesis of various t-butylcyclohexanecarboxylic acids. Notably, mass spectra of these compounds, including the cis- and trans-isomers of the cyclohexanecarboxylic acids, have been presented and discussed. The findings show distinctive fragmentation patterns for cis-isomers compared to their trans counterparts, providing insights into the structural and chemical properties of these compounds (Bekkum et al., 2010).
Crystal Structure and Chemical Reactions
Research into the reaction of cis-cyclohexane-1,2-dicarboxylic anhydride with various substituted anilines has led to the discovery of new cyclic imide and open-chain amide carboxylic acid derivatives. The studies have determined the crystal structures of these compounds, providing a detailed look at their molecular arrangement and the formation of hydrogen-bonded structures (Smith & Wermuth, 2012).
Safety and Hazards
properties
IUPAC Name |
(1R,3S)-3-[2-(2-methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20O3/c1-11-5-2-3-8-14(11)15(17)10-12-6-4-7-13(9-12)16(18)19/h2-3,5,8,12-13H,4,6-7,9-10H2,1H3,(H,18,19)/t12-,13+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJPXWEPTEXEQDZ-QWHCGFSZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)CC2CCCC(C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1C(=O)C[C@H]2CCC[C@H](C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
cis-3-[2-(2-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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